trans-1,3-Pentadiene
trans-1,3-Pentadiene
1,3-pentadiene appears as a clear colorless liquid with an acrid odor. A dangerous fire risk. Vapors are irritating to the eyes and respiratory system. Subject to polymerization if heated or contaminated. If the polymerization takes place inside a container, the container may violently rupture. Insoluble in water. Used to make intermediates and polymers.
(E)-1,3-pentadiene is an alkadiene consisting of pentane with the two double bonds located at positions 1 and 3.
(E)-1,3-pentadiene is an alkadiene consisting of pentane with the two double bonds located at positions 1 and 3.
Brand Name:
Vulcanchem
CAS No.:
2004-70-8
VCID:
VC0166810
InChI:
InChI=1S/C5H8/c1-3-5-4-2/h3-5H,1H2,2H3/b5-4+
SMILES:
CC=CC=C
Molecular Formula:
CH2(CH)3CH3
C5H8
C5H8
Molecular Weight:
68.12 g/mol
trans-1,3-Pentadiene
CAS No.: 2004-70-8
Reference Standards
VCID: VC0166810
Molecular Formula: CH2(CH)3CH3
C5H8
Molecular Weight: 68.12 g/mol
| CAS No. | 2004-70-8 |
|---|---|
| Product Name | trans-1,3-Pentadiene |
| Molecular Formula | CH2(CH)3CH3 C5H8 |
| Molecular Weight | 68.12 g/mol |
| IUPAC Name | (3E)-penta-1,3-diene |
| Standard InChI | InChI=1S/C5H8/c1-3-5-4-2/h3-5H,1H2,2H3/b5-4+ |
| Standard InChIKey | PMJHHCWVYXUKFD-SNAWJCMRSA-N |
| Isomeric SMILES | C/C=C/C=C |
| Impurities | Cyclopentene |
| SMILES | CC=CC=C |
| Canonical SMILES | CC=CC=C |
| Boiling Point | 109 °F at 760 mm Hg (NFPA, 2010) 42.7 °C 42 °C |
| Colorform | Colorless liquid |
| Density | 0.6834 at 68 °F (average value for cis and trans isomers) (USCG, 1999) 0.6760 @ 20 °C/4 °C 0.6710 g/ml @ 25 °C 0.7 g/cm³ Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.7 |
| Flash Point | -20 °F (USCG, 1999) -29 °C (CLOSED CUP) -28 °C c.c. |
| Melting Point | -222 °F (USCG, 1999) -114.1 °C -87.5 °C -87 °C |
| Physical Description | 1,3-pentadiene appears as a clear colorless liquid with an acrid odor. A dangerous fire risk. Vapors are irritating to the eyes and respiratory system. Subject to polymerization if heated or contaminated. If the polymerization takes place inside a container, the container may violently rupture. Insoluble in water. Used to make intermediates and polymers. Liquid COLOURLESS LIQUID. |
| Description | 1,3-pentadiene appears as a clear colorless liquid with an acrid odor. A dangerous fire risk. Vapors are irritating to the eyes and respiratory system. Subject to polymerization if heated or contaminated. If the polymerization takes place inside a container, the container may violently rupture. Insoluble in water. Used to make intermediates and polymers. (E)-1,3-pentadiene is an alkadiene consisting of pentane with the two double bonds located at positions 1 and 3. |
| Solubility | MISCIBLE WITH ALCOHOL, ETHER, ACETONE, BENZENE Water solubility of >341 mg/l at room temperature. Solubility in water, g/100ml: 0.069 (very poor) |
| Synonyms | 1,3-pentadiene 1,3-pentadiene, (Z)-isomer piperylene |
| Vapor Density | 2.35 (AIR= 1) Relative vapor density (air = 1): 2.35 |
| Vapor Pressure | 405 mm Hg @ 25 °C 411 mm Hg @ 25 °C Vapor pressure, kPa at 25 °C: 53.3 |
| PubChem Compound | 62204 |
| Last Modified | Nov 11 2021 |
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